Microcystin LW

Specification

• Molecular Formula: C54H72N8O12
• Molecular Weight: 1025.2 g/mol
• IUPAC Name: (5R,8S,11R,12S,15S,18S,19S,22R)-15-(1H-indol-3-ylmethyl)-18-[(1E,3E,5S,6S)-6-methoxy-3,5-dimethyl-7-phenylhepta-1,3-dienyl]-1,5,12,19-tetramethyl-2-methylidene-8-(2-methylpropyl)-3,6,9,13,16,20,25-heptaoxo-1,4,7,10,14,17,21-heptazacyclopentacosane-11,22-dicarboxylic acid
• Standard InChI: InChI=1S/C54H72N8O12/c1-29(2)24-42-52(69)61-46(54(72)73)33(6)48(65)59-43(27-37-28-55-40-19-15-14-18-38(37)40)51(68)57-39(21-20-30(3)25-31(4)44(74-10)26-36-16-12-11-13-17-36)32(5)47(64)58-41(53(70)71)22-23-45(63)62(9)35(8)50(67)56-34(7)49(66)60-42/h11-21,25,28-29,31-34,39,41-44,46,55H,8,22-24,26-27H2,1-7,9-10H3,(H,56,67)(H,57,68)(H,58,64)(H,59,65)(H,60,66)(H,61,69)(H,70,71)(H,72,73)/b21-20+,30-25+/t31-,32-,33-,34+,39-,41+,42-,43-,44-,46+/m0/s1
• Standard InChI Key: CJIASZBWXIFQMU-LNXRSHCCSA-N
• Isomeric SMILES: C[C@H]1[C@@H](NC(=O)[C@@H](NC(=O)[C@H]([C@@H](NC(=O)[C@@H](NC(=O)[C@H](NC(=O)C(=C)N(C(=O)CC[C@@H](NC1=O)C(=O)O)C)C)CC(C)C)C(=O)O)C)CC2=CNC3=CC=CC=C32)/C=C/C(=C/[C@H](C)[C@H](CC4=CC=CC=C4)OC)/C
• SMILES: CC1C(NC(=O)C(NC(=O)C(C(NC(=O)C(NC(=O)C(NC(=O)C(=C)N(C(=O)CCC(NC1=O)C(=O)O)C)C)CC(C)C)C(=O)O)C)CC2=CNC3=CC=CC=C32)C=CC(=CC(C)C(CC4=CC=CC=C4)OC)C
• Canonical SMILES: CC1C(NC(=O)C(NC(=O)C(C(NC(=O)C(NC(=O)C(NC(=O)C(=C)N(C(=O)CCC(NC1=O)C(=O)O)C)C)CC(C)C)C(=O)O)C)CC2=CNC3=CC=CC=C32)C=CC(=CC(C)C(CC4=CC=CC=C4)OC)C

Introduction

Chemical Structure and Properties

Structural Composition

Microcystin LW follows the characteristic microcystin structure as a cyclic heptapeptide. Like other microcystins, it consists of the generalized structure cyclo(-D-Ala-X-D-MeAsp-Y-Adda-D-Glu-Mdha-), where X and Y represent variable L-amino acids. In Microcystin LW specifically, the variable amino acids are leucine (L) at position X and tryptophan (W) at position Y. The molecule contains several distinctive structural elements common to microcystins, including D-erythro-β-methylaspartic acid (D-MeAsp), N-methyldehydroalanine (Mdha), and the cyanobacteria-unique β-amino acid Adda (3-amino-9-methoxy-2,6,8-trimethyl-10-phenyl-deca-4,6-dienoic acid).

Physicochemical Properties

Microcystin LW possesses several distinctive physicochemical characteristics:

• Molecular Weight: 1025.2 Da

• CAS Number: 157622-02-1

• Physical Appearance: Whitish film when isolated and purified

• Solubility: Readily soluble in 100% methanol

• Spectral Characteristics: Exhibits a characteristic absorption maximum at 222 nm, distinguishing it from most other microcystins which typically display absorption maxima at approximately 239 nm

The substitution of tryptophan in Microcystin LW creates a notably more hydrophobic molecule compared to other microcystin variants. This increased hydrophobicity contributes to its enhanced cell permeability, a property that significantly influences both its toxicological profile and potential research applications.

Occurrence in the Environment

Distribution in Aquatic Ecosystems

Microcystin LW has been detected in numerous freshwater bodies, particularly those experiencing cyanobacterial blooms. A comprehensive study of Dutch surface waters revealed that Microcystin LW was present in approximately 32% of microcystin-containing water samples, indicating its significant environmental prevalence. When detected, Microcystin LW typically contributes approximately 10% to the total microcystin concentration in environmental samples, though this proportion can vary substantially.

Producer Organisms

The production of Microcystin LW appears predominantly associated with specific cyanobacterial species. Field studies have identified strong correlations between Microcystin LW presence and blooms dominated by Microcystis aeruginosa or Microcystis flos-aquae. In some instances, Microcystin LW has also been detected in waters dominated by Woronichinia naegeliana and Anabaena flos-aquae, suggesting these species may also produce this variant.

Environmental Concentrations

The environmental concentrations of Microcystin LW vary considerably across different water bodies and blooms. In some isolated instances, extracellular Microcystin LW has been documented at concentrations as high as 99 μg/L, constituting up to 96% of the total dissolved microcystin pool in the sample. In laboratory cultures of Microcystin aeruginosa strains, Microcystin LW has been observed to comprise up to 21% of the total microcystin profile (strain PCC7820) and 19% in strain AB2005/45. Field surveys have documented maximum contributions of 14% to the total microcystin pool in natural environments.

Toxicity and Health Effects

Comparative Toxicity

Recent toxicological research has revealed that Microcystin LW demonstrates markedly higher toxicity than the more commonly studied Microcystin LR variant across multiple biological systems and testing parameters. This enhanced toxicity has significant implications for risk assessment and environmental monitoring strategies.

The table below summarizes comparative toxicity data for various microcystin variants:

Microcystin Variant	LD₅₀ mouse (i.p.)	LC₅₀ protozoan	EC₅₀ in vitro¹	Toxicity Factor²
dm-7-MC-RR	0.28	n.d.	n.d.	0.28
MC-RR	0.06–0.10	n.d.	0.02–0.20	0.08
MC-YR	0.25–0.33	n.d.	n.d.	0.29
dm-7-MC-LR	0.20	n.d.	n.d.	0.20
MC-LR	1.0	0.6–1.0	1.0	1.0
MC-LY	0.56	1.1–1.4	n.d.	0.56
MC-LW	n.d.	1.9–2.9	7–64	7
MC-LF	n.d.	2.0–3.0	7–69	7

¹ Based on cytotoxicity to human primary hepatocytes and OATP-transfected human embryonic kidney cells.
² Relative toxicity factor used in environmental risk assessment calculations.

Cellular and Molecular Toxicity Mechanisms

Microcystin LW exhibits enhanced toxicity through several mechanisms:

Impact on Various Biological Systems

Microcystin LW demonstrates increased toxicity across diverse biological systems:

• Neurological effects: Studies with primary murine whole brain cells revealed that Microcystin LW induces greater tau phosphorylation and neurite length alterations compared to Microcystin LR, suggesting enhanced neurotoxic potential.

• Intestinal toxicity: Microcystin LW shows more pronounced effects on the proliferation and morphology of human Caco-2 intestinal cells.

• Growth inhibition: Human OATP-transfected HeLa cells exposed to Microcystin LW exhibit more severe growth inhibition than when exposed to Microcystin LR.

• Eukaryotic microorganisms: Microcystin LW demonstrates increased toxicity toward the protozoan Tetrahymena pyriformis compared to Microcystin LR, though this difference is less pronounced than in mammalian cell systems.

Detection and Analytical Methods

The unique spectral characteristics of Microcystin LW provide a valuable analytical feature for its identification and quantification. While most microcystins display an absorption maximum at approximately 239 nm, Microcystin LW exhibits a distinctive maximum at 222 nm due to the presence of tryptophan. This spectral difference makes Microcystin LW particularly useful as a reference compound in high-performance liquid chromatography (HPLC) analysis of microcystin mixtures.

Research Applications

Biochemical Studies in Intact Cells

The enhanced cell permeability of Microcystin LW makes it particularly valuable for biochemical research in intact cellular systems. Its ability to penetrate cell membranes more effectively than other microcystin variants allows researchers to study protein phosphatase inhibition and related cellular processes under more physiologically relevant conditions. This property facilitates investigations into the fundamental mechanisms of microcystin toxicity and cellular responses to protein phosphatase inhibition.

Environmental Risk Assessment

The discovery of Microcystin LW's enhanced toxicity has significant implications for environmental risk assessment methodologies. Traditional approaches that base risk calculations solely on Microcystin LR concentrations may substantially underestimate the total toxicity of complex microcystin mixtures in environmental samples. Research indicates that when present, Microcystin LW can contribute an average of 45% to the total toxicity of microcystin mixtures despite representing only about 10% of the total microcystin concentration, highlighting the importance of variant-specific toxicity considerations in risk assessment frameworks.